Cas no 78940-64-4 (2-(4-bromophenoxy)-5-nitrobenzonitrile)
78940-64-4 structure
Product Name:2-(4-bromophenoxy)-5-nitrobenzonitrile
CAS No:78940-64-4
Molecular Formula:C13H7BrN2O3
Molecular Weight:319.1103
CID:1794374
PubChem ID:514841
2-(4-bromophenoxy)-5-nitrobenzonitrile Properties
Names and Identifiers
-
- 2-(4-bromophenoxy)-5-nitrobenzonitrile
- AG-H-16430
- AC1Q1XUJ
- CHEMBL338493
- AC1LAJFQ
- Benzonitrile, 2-(4-bromophenoxy)-5-nitro-
- T5441131
- CTK5E6236
- SureCN11095993
- AG-H-16430; AC1Q1XUJ; CHEMBL338493; AC1LAJFQ; Benzonitrile, 2-(4-bromophenoxy)-5-nitro-; T5441131; CTK5E6236; SureCN11095993;
- XXYYTKATSBRQRD-UHFFFAOYSA-N
- 2-(4-bromophenoxy)-5-nitro-benzonitrile
- AKOS000178000
- Z31206753
- DTXSID00229390
- SCHEMBL11095993
- 78940-64-4
- EN300-1210058
-
- InChIKey： XXYYTKATSBRQRD-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H7BrN2O3/c14-10-1-4-12(5-2-10)19-13-6-3-11(16(17)18)7-9(13)8-15/h1-7H
- SMILES： C1=CC(=CC=C1OC2=C(C=C(C=C2)[N+](=O)[O-])C#N)Br
Computed Properties
- Exact Mass: 317.96400g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 317.96400g/mol
- Heavy Atom Count: 19
- Complexity: 368
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 78.8Ų
2-(4-bromophenoxy)-5-nitrobenzonitrile Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1210058-0.05g |
2-(4-bromophenoxy)-5-nitrobenzonitrile |
78940-64-4 | 0.05g |
$148.0 |
2-(4-bromophenoxy)-5-nitrobenzonitrile Related Literature
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Hai Yan,Jinping Li Food Funct., 2019,10, 3556-3566
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Sabrina Conoci,Angela Mascali,Francesco Pappalardo RSC Adv., 2014,4, 2845-2850
-
Suvam Kumar Panda,Ankit Rai,Akhilesh Kumar Singh Dalton Trans., 2023,52, 18407-18415
-
Shreya Juneja,Siddharth Pandey Phys. Chem. Chem. Phys., 2022,24, 21655-21665
-
8. Oral administration of rutile and anatase TiO2 nanoparticles shifts mouse gut microbiota structure†Juan Li,Shengmei Yang,Runhong Lei,Weihong Gu,Yanxia Qin,Sihan Ma,Kui Chen,Yanan Chang,Xue Bai,Shibo Xia,Chongming Wu,Gengmei Xing Nanoscale, 2018,10, 7736-7745
-
Lu Lu,Mingzi Sun,Tong Wu,Qiuyang Lu,Bolong Huang Chem. Commun., 2021,57, 9366-9369
-
Sanchari Bhattacharjee,Sandip Khan Phys. Chem. Chem. Phys., 2022,24, 1803-1813
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